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RUSKI-201 dihydrochloride stability in solution

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ruski-201
Cat. No.: S542076

Known Storage and Handling Information

The table below summarizes the available handling information for RUSKI-201 dihydrochloride from

vendor sources [1] [2] [3].

Property Details

Molecular Formula C20H29CI2N30S [1] [2] [3]

Molecular Weight 430.43 g/mol [1] [2] [3]

Purity > 98% [2]

Recommended DMSO, Water [2]

Solvents

Storage (Powder) -20°C [1] [3]

Storage (Solution) -80°C [1] [3]. In DMSO: 2 weeks at 4°C or 6 months at -80°C [3]. Shipping

with blue ice is acceptable [1].

Recommended Experimental Approach for Stability
Assessment
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Due to the absence of specific stability data, you would need to determine the stability profile for your

specific experimental conditions. Here is a general workflow and methodology you can adapt.

The following diagram outlines the key stages in designing a stability study for a research compound like

RUSKI-201 dihydrochloride:

(Define Stability StudD

Prepare Stock Solutions
» Use recommended solvents (DMSO, Water)
* Note initial concentration and date

'

Apply Stress Conditions
» Temperature variations (4°C, -20°C, -80°C)
* Freeze-thaw cycles
» Different pH buffers
* Incubation time points

l

Analyze Sample Integrity
* HPLC for degradation products
» LC-MS for mass confirmation
* Biological activity assay (IC50)

Document and Establish SOPs
 Determine optimal storage conditions
* Define solution shelf-life
* Create internal guidelines

Click to download full resolution via product page

Detailed Methodology for Key Experiments
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Based on the general principles of pharmaceutical stability testing, you can adapt the following methods:

e Sample Preparation: Prepare a stock solution of RUSKI-201 dihydrochloride in a suitable solvent
like DMSO at a standardized concentration (e.g., 10-50 mM) [2] [3]. Aliquot this solution for exposure
to different stress conditions.

e HPLC-UV Analysis for Stability: A High-Performance Liquid Chromatography (HPLC) method with
UV detection is standard for monitoring compound integrity and detecting degradation products [4].

o Chromatographic Conditions: As an example, you could use a LiChrospher CN column
(125 x 4.0 mm, 5 pm) [4].

o Mobile Phase: A mixture of water, 0.02 M tetrabutylammonium hydrogen sulfate, and
acetonitrile (20:65:15, v/v/v), adjusted to pH 3.5 with 0.5 M sulphuric acid [4].

o Flow Rate & Detection: 1.4 mL/min with UV detection at 235 nm [4].

o Procedure: Inject samples stored under various conditions. A decrease in the main peak area
of RUSKI-201 and the appearance of new peaks indicate degradation. The percentage of the
parent compound remaining can be calculated over time.

e LC-MS for Degradation Product Characterization: To identify the chemical structure of degradation
products, Liquid Chromatography-Mass Spectrometry (LC-MS) is used [4]. This couples the
separation power of HPLC with the mass detection of MS, allowing you to hypothesize the structure
of degradants based on their mass.

¢ Bioactivity Assay: Since RUSKI-201 dihydrochloride is a potent HHAT inhibitor (ICso: 0.20 uM) [1]
[2] [3], a cell-based hedgehog signaling assay can be used to confirm that the biological activity of the
compound is retained after storage. A significant increase in ICso would indicate a loss of potency due
to degradation.

Frequently Asked Questions

e What is the shelf-life of a RUSKI-201 dihydrochloride solution in DMSO? While one vendor
suggests 2 weeks at 4°C or 6 months at -80°C [3], this is not stability-proven data. You should confirm
this for your specific solution. For short-term experiments, storing aliquots at -80°C is highly

recommended to minimize freeze-thaw cycles and ensure maximum activity.

e How should I handle RUSKI-201 dihydrochloride to minimize degradation? Always store the
powder at -20°C or lower [1] [3]. When preparing solutions, use anhydrous DMSO from a freshly
opened bottle, as water absorbed by DMSO can accelerate hydrolysis. Create small, single-use aliquots

to avoid repeated freezing and thawing.
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e What should I do if my experimental results with RUSKI-201 are inconsistent? Solution
degradation is a potential cause. First, check the appearance of your solution. Test a fresh aliquot from
a newly prepared stock solution alongside the old one in your biological assay. If the new aliquot
performs significantly better, the old solution has likely degraded, and you should re-establish your

storage protocol.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - RUSKI | | TargetMol 201 dihydrochloride [targetmol.com]

2. - RUSKI | HHAT inhibitor | Axon Medchem 201 dihydrochloride [axonmedchem.com]
3. - RUSKI |CAS 2320262-09-5|DC Chemicals 201 dihydrochloride [dcchemicals.com]
4. Kinetics and Characterization of Degradation Products ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [RUSKI-201 dihydrochloride stability in solution]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b542076#ruski-201-

dihydrochloride-stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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